molecular formula C10H13N3S B1471833 (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine CAS No. 1509674-35-4

(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

Cat. No. B1471833
CAS RN: 1509674-35-4
M. Wt: 207.3 g/mol
InChI Key: MKJPKSXPEHXFLB-UHFFFAOYSA-N
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Description

Synthesis Analysis

Several synthetic methods can yield this compound. Notably, heterocyclization of readily available S-containing alkyne substrates has been explored. For instance, researchers have employed trifluoroacetic acid and water to cyclize functionalized alkynes, leading to the formation of thiophene derivatives .


Chemical Reactions Analysis

The synthesis of this compound involves condensation-like reactions or subsequent functionalization of the thiophene ring. For instance, Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are typical methods for obtaining thiophene derivatives . Additionally, multicomponent approaches using acetylenic esters, tetramethylthiourea, and ethyl bromopyruvate have been successful .

Scientific Research Applications

Organic Synthesis

This compound serves as an intermediate in the synthesis of thiophene derivatives, which are crucial in organic chemistry. The thiophene ring is a component of many biologically active molecules. Innovative approaches to the regioselective synthesis of substituted thiophenes from acyclic precursors have been developed, mainly based on heterocyclization of functionalized alkynes .

Pharmacology

Thiophene derivatives, such as those derived from the compound , have shown significant pharmacological activities. They are used in the development of new drugs due to their diverse biological effects, including anticancer, anti-inflammatory, and antimicrobial properties .

Material Science

In material science, thiophene-based molecules, including those synthesized from this compound, play a vital role as corrosion inhibitors. They are also integral in the advancement of organic semiconductors, contributing to the development of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .

Coordination Chemistry

The compound can be used to create thiophene derivatives that find applications in coordination chemistry. These derivatives can act as ligands, coordinating with various metals to form complexes with interesting properties .

Catalysis

Thiophene derivatives synthesized from this compound can be used as catalysts in various chemical reactions. Their ability to facilitate reactions makes them valuable in both research and industrial applications .

Organic Electronics

Due to its structural features, the compound can be used to synthesize thiophene derivatives that are essential in the field of organic electronics. These derivatives are used in the fabrication of devices like OFETs and OLEDs, which are key components in modern electronic devices .

Antimicrobial Research

Research into antimicrobial agents often involves thiophene derivatives due to their effective properties against various pathogens. The compound can be used to synthesize new thiophene-based antimicrobial agents .

Environmental Chemistry

Thiophene derivatives, including those derived from this compound, are studied for their potential use in environmental chemistry, particularly in the development of sensors and other devices that can detect and help mitigate pollutants .

Future Directions

: Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes : Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes

properties

IUPAC Name

(1-ethyl-3-thiophen-3-ylpyrazol-4-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13N3S/c1-2-13-6-9(5-11)10(12-13)8-3-4-14-7-8/h3-4,6-7H,2,5,11H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKJPKSXPEHXFLB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)C2=CSC=C2)CN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
Reactant of Route 2
(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
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(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
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(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
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Reactant of Route 6
(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

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